Cas no 869-19-2 (Glycyl-L-leucine)

Glycyl-l-leucine is a dipeptide that can be used as a common substrate for glycosyl leucine dipeptidase

Glycyl-L-leucine structure

Product Name:Glycyl-L-leucine

CAS No:869-19-2

Molecular Formula:C₈H₁₆N₂O₃

Molecular Weight:188.224242210388

MDL:MFCD00008127

CID:40098

PubChem ID:92843

Glycyl-L-leucine Properties

Names and Identifiers

- Glycyl-L-leucine
- Gly-Leu
- 2-(2-Aminoacetamido)-4-methylpentanoic acid
- Glycylleucine
- H-Gly-Leu-OH
- N-Glycyl-L-leucine
- Glycinyl-l-leucine
- GLY-L-LEU
- Gly-L-Leu-OH
- L-Leucine,glycyl
- L-Leucine,N-glycyl
- N-Glycylleucine
- (S)-2-(2-Aminoacetamido)-4-methylpentanoic acid
- Glycyl-leucine
- L-Leucine, glycyl-
- DKEXFJVMVGETOO-LURJTMIESA-N
- 8L97V505GU
- Leucine, glycyl-
- Leucine, N-glycyl-, L-
- GLY-DL-LEU
- N-(Aminoacetyl)leucine #
- C02155
- L-Leucine, N-glycyl- (9CI)
- Leucine, N-glycyl-, L- (8CI)
- KM24
- L-Leucine, N-glycyl- (ZCI)
- Glycyl-L-leucine (ACI)
- (2S)-2-(2-Aminoacetamido)-4-methylpentanoic acid
- (2S)-2-[(2-Aminoacetyl)amino]-4-methylpentanoic acid
- 117: PN: US20130123467 SEQID: 141 claimed protein
- 17: PN: KR20140043582 SEQID: 20 claimed protein
- 20: PN: WO2014063098 TABLE: 5 claimed protein
- 23: PN: WO2022164392 PAGE: 44 claimed sequence
- 35: PN: WO2021211467 SEQID: 188 claimed sequence
- 467: PN: WO2022125673 SEQID: 467 claimed protein
- 485: PN: WO2022215055 SEQID: 485 claimed protein
- 4: PN: WO2014170713 SEQID: 104 claimed protein
- 98: PN: EP2161028 PAGE: 10 claimed protein
- NSC 83257
- EN300-881493
- AMY22216
- s6054
- UNII-8L97V505GU
- 2-(2-Amino-acetylamino)-4-methyl-pentanoic acid
- NS00014842
- CS-W016793
- MFCD00008127
- CHEBI:73514
- (S)-2-(2-Aminoacetamido)-4-methylpentanoicacid
- L-Leucine, N-glycyl-
- HY-W016077
- Q27140595
- G-L
- CHEMBL56119
- DS-16202
- SCHEMBL65869
- EINECS 212-785-9
- BDBM50188492
- A841880
- (S)-2-(2-Amino-acetylamino)-4-methyl-pentanoic acid
- 869-19-2
- BP-24275
- G0181
- DTXSID601017040
- NSC-83257
- AKOS016843131
- DB-038199
- MDL： MFCD00008127
- InChIKey： DKEXFJVMVGETOO-LURJTMIESA-N
- Inchi： 1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)/t6-/m0/s1
- SMILES： [C@@H](C(=O)O)(CC(C)C)NC(=O)CN

Computed Properties

Exact Mass: 188.11600
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 188.116
Heavy Atom Count: 13
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 92.4

Experimental Properties

LogP: 0.65180
PSA: 92.42000
Refractive Index: -35 ° (C=2, H2O)
Boiling Point: 410.4°C at 760 mmHg
Melting Point: 233-235 ºC
Flash Point: 202 °C
Color/Form: Not determined
Solubility: Not determined
pka: 3.18(at 25℃)
Specific Rotation: -34.5 º (c=2, H2O)
Density: 1.1793 (rough estimate)

Glycyl-L-leucine Security Information

WGK Germany：3
Safety Instruction： S24/25
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD5495)
Signal Word：Warning
FLUKA BRAND F CODES：3-10

Glycyl-L-leucine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Glycyl-L-leucine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004LQV-5g	(S)-2-(2-Aminoacetamido)-4-methylpentanoic acid	869-19-2	97%	5g	$24.00	2025-02-21
A2B Chem LLC	AC14007-1g	Glycyl-L-leucine	869-19-2	98%	1g	$17.00	2024-04-19
Aaron	AR004LZ7-1g	(S)-2-(2-Aminoacetamido)-4-methylpentanoic acid	869-19-2	98%	1g	$4.00	2025-01-23
Ambeed	A274054-1g	(S)-2-(2-Aminoacetamido)-4-methylpentanoic acid	869-19-2	97%	1g	$9.0	2025-02-26
Apollo Scientific	OR963728-25g	Glycyl-L-leucine	869-19-2	98%	25g	£88.00	2025-02-20
Enamine	EN300-881493-0.05g	(2S)-2-(2-aminoacetamido)-4-methylpentanoic acid	869-19-2	95%	0.05g	$135.0	2024-05-21
eNovation Chemicals LLC	D508839-1g	N-Glycyl-L-leucine	869-19-2	97%	1g	$200	2022-09-05
Fluorochem	224405-1g	N-Glycyl-L-leucine	869-19-2	95%	1g	￡10.00	2022-02-28
FUJIFILM	332-30221-0.1g	Gly-Leu	869-19-2		0.1g	JPY 1700	2023-09-15
Key Organics Ltd	DS-16202-1mg	(S)-2-(2-Aminoacetamido)-4-methylpentanoic acid	869-19-2	>97%	1mg	£36.00

Glycyl-L-leucine Synthesis

Synthetic Circuit 1

869-19-2

Reaction Conditions

1.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 2

869-19-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 3

29022-11-5

35661-60-0

869-19-2

Reaction Conditions

1.1 rt
1.2 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.3 Reagents: Ethyl 2-cyano-2-(hydroxyimino)acetate , Diisopropylethylamine , PyBOP Solvents: Dimethylformamide ; 1 h, rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.5 Reagents: Trifluoroacetic acid ; rt

Reference

Site-Selective, Late-Stage C-H 18F-Fluorination on Unprotected Peptides for Positron Emission Tomography Imaging

Yuan, Zheliang; et al, Angewandte Chemie, 2018, 57(39), 12733-12736

Synthetic Circuit 4

54793-73-6

869-19-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 min, rt; 5 min, rt
1.2 Reagents: Acetic acid Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and SAR studies of tripeptide analogs with the scaffold 3-phenylpropane-1,2-diamine as aminopeptidase N/CD13 inhibitors

Shang, Luqing; et al, Bioorganic & Medicinal Chemistry, 2009, 17(7), 2775-2784

Synthetic Circuit 5

56-40-6

61-90-5

869-19-2

Reaction Conditions

1.1 Catalysts: Alumina Solvents: Water

Reference

Preferential amino acid sequences in alumina-catalyzed peptide bond formation

Bujdak, J.; et al, Journal of Inorganic Biochemistry, 2002, 90(1-2), 1-7

Synthetic Circuit 6

869-19-2

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Water
2.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 7

56-40-6

7517-19-3

869-19-2

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 30 min, -15 °C
1.2 1 h, -15 °C; 4 h, -15 °C → rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 min, rt; 5 min, rt
2.2 Reagents: Acetic acid Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and SAR studies of tripeptide analogs with the scaffold 3-phenylpropane-1,2-diamine as aminopeptidase N/CD13 inhibitors

Shang, Luqing; et al, Bioorganic & Medicinal Chemistry, 2009, 17(7), 2775-2784

Synthetic Circuit 8

63443-82-3

869-19-2

Reaction Conditions

1.1 Reagents: Water , Silver nitrate
2.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 9

2706-56-1

869-19-2

Reaction Conditions

1.1 Reagents: Potassium chloride , Palladium chloride Solvents: Water ; 30 min, 70 °C; 70 °C → 25 °C
1.2 Solvents: Water ; pH 2 - 3, 25 °C
2.1 Reagents: Water , Silver nitrate
3.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 10

5657-17-0

869-19-2

Reaction Conditions

1.1 Reagents: Potassium chloride , Palladium chloride Solvents: Water ; 30 min, rt → 50 °C; cooled
1.2 Solvents: Water ; rt; 1 h, 25 °C
2.1 Reagents: Silver nitrate Solvents: Water
3.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 11

56-40-6

61-90-5

869-19-2

686-50-0

Reaction Conditions

1.1 Solvents: Water ; 22 MPa, 379 °C

Reference

Study on condensation of amino acid in super critical water fluid

Harada, Osamu; et al, Hyogo-kenritsu Kogyo Gijutsu Senta Kenkyu Hokokusho, 2003, 12,

Glycyl-L-leucine Raw materials

Glycyl-L-leucine Preparation Products

Glycyl-L-leucine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:869-19-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:869-19-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Glycyl-L-leucine Related Literature

1. Solvent-dependent circular dichroism of terminal N-thiobenzoyl peptides, in relation to a spectroscopic method for the N-terminal analysis of polypeptides

G. C. Barrett Chem. Commun. (London) 1968 40
2. Label-assisted laser desorption/ionization mass spectrometry (LA-LDI-MS): use of pyrene aldehyde for detection of biogenic amines, amino acids and peptides

Arundhoti Mandal,Amit K. Das,Amit Basak RSC Adv. 2015 5 106912
3. Recognition of amino acids by functionalized calixarenes

Lucia Mutihac,Jae Hong Lee,Jong Seung Kim,Jacques Vicens Chem. Soc. Rev. 2011 40 2777
4. Toward solid-phase peptide fragment ligation by a traceless-Ugi multicomponent reaction approach

Steve Jobin,Alexia Méjean,Sindy-Marcela Galindo,Xinxia Liang,Simon Vézina-Dawod,Eric Biron Org. Biomol. Chem. 2016 14 11230
5. Antibiotic-induced gut microbiota dysbiosis altered host metabolism

Mengxue He,Jiachen Shi,Aiyang Liu,Yong-Jiang Xu,Yuanfa Liu Mol. Omics 2023 19 330
6. Physicochemical properties of the ternary complexes of Pt(ii) with uracil and small peptide moieties: an experimental and computational study

Shilpi Mandal,Gunajyoti Das,Hassan Askari New J. Chem. 2015 39 5208
7. Peptide kinetics. Part 1.—Acid-catalyzed hydrolysis of L-leucyl-glycyl-L-leucine

D. A. Long,J. E. Lillycrop Trans. Faraday Soc. 1963 59 907
8. A direct assay of carboxyl-containing small molecules by SALDI-MS on a AgNP/rGO-based nanoporous hybrid film

Min Hong,Lidan Xu,Fangli Wang,Zhirong Geng,Haibo Li,Huaisheng Wang,Chen-zhong Li Analyst 2016 141 2712
9. Peptide kinetics. Part 7.—Acid-catalyzed hydrolysis of glycyl-L-leucyl-L-leucine, L-leucyl-L-leucine, glycyl-L-phenylalanyl-L-phenylalanine and L-phenylalanyl-L-phenylalanine

D. A. Long,T. G. Truscott Trans. Faraday Soc. 1968 64 1866
10. Synthesis of the pentapeptide sequence 105–109 and smaller fragments of human encephalitogenic protein containing the arginine residue 107

Derek J. Schafer J. Chem. Soc. Perkin Trans. 1 1974 2296

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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Cas no 869-19-2 (Glycyl-L-leucine)

Glycyl-L-leucine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Glycyl-L-leucine Security Information

Glycyl-L-leucine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Glycyl-L-leucine Pricemore >>

Glycyl-L-leucine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Glycyl-L-leucine Raw materials

Glycyl-L-leucine Preparation Products

Glycyl-L-leucine Suppliers

Glycyl-L-leucine Related Literature

Related Categories

869-19-2 (Glycyl-L-leucine) Related Products